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Compound of Interest

Compound Name:
5-Amino-2-methyl-2,3-

dihydropyridazin-3-one

Cat. No.: B1599958 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Amino-2-methyl-2,3-dihydropyridazin-
3-one

This document provides a comprehensive technical guide for the safe handling, storage, and

disposal of 5-Amino-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 13506-27-9). It is

intended for researchers, chemists, and drug development professionals who may work with

this compound in a laboratory setting. The guidance herein is synthesized from available safety

data and established best practices in chemical hygiene.

A critical preface to this guide is the acknowledgment that the chemical, physical, and

toxicological properties of this compound have not been thoroughly investigated. Therefore, a

precautionary principle must be adopted at all times, treating the substance with the highest

degree of care as a potentially hazardous material.

Compound Identification and Physicochemical
Profile
Understanding the fundamental properties of a compound is the first step in a robust safety

assessment.

Chemical Name: 5-Amino-2-methyl-2,3-dihydropyridazin-3-one

CAS Number: 13506-27-9
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Molecular Formula: C₅H₇N₃O[1]

Molecular Weight: 125.13 g/mol [1]

From a handling perspective, its nature as a solid organic compound necessitates careful

manipulation to avoid dust generation and inhalation.

Hazard Assessment and GHS Classification
Due to the limited specific data for this exact CAS number, this guide synthesizes information

from supplier data and safety sheets for closely related analogs. The following GHS (Globally

Harmonized System) classification represents a conservative, protective stance.

Hazard Class Hazard Code Hazard Statement Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage / Causes

serious eye irritation

[1]

Signal Word:Danger (based on H318) or Warning (based on H302, H315, H319)

Precautionary Statements (Synthesized):
Prevention (P2xx):

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/ eye protection/ face protection.[3]

Response (P3xx):

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

P310: Immediately call a POISON CENTER/doctor. (Crucial for serious eye contact)

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Disposal (P5xx):

P501: Dispose of contents/container to an approved waste disposal plant.

It is imperative to note that this compound is not listed as a known or suspected carcinogen by

IARC, NTP, or OSHA, though this is likely due to a lack of data rather than proven safety.

Risk Mitigation and Personal Protective Equipment
(PPE)
A multi-layered approach to risk mitigation is essential. The primary controls are engineering

controls (e.g., fume hood), followed by administrative controls (protocols), and finally, personal

protective equipment.

Engineering Controls
Ventilation: All manipulations of the solid compound or its solutions must be performed in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Eyewash & Safety Shower: A calibrated and unobstructed emergency eyewash station and

safety shower must be readily accessible within the immediate work area.

Personal Protective Equipment (PPE)
The selection of PPE is a direct response to the identified hazards. The causality is clear: the

risk of skin and serious eye irritation dictates robust barrier protection.
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Start: Task involves
5-Amino-2-methyl-2,3-
dihydropyridazin-3-one

Hazard Assessment:
- Skin Irritant (H315)

- Serious Eye Damage (H318)
- Harmful if Swallowed (H302)

- Inhalation/Dust Potential

Body Protection:
Wear a flame-resistant

laboratory coat.

Hand Protection:
Wear nitrile gloves (confirm

breakthrough time).
Double-gloving recommended for

weighing or transfers.

Eye/Face Protection:
Wear chemical safety goggles

(ANSI Z87.1).
If splash risk is high, add a

full-face shield over goggles.

Respiratory Protection:
Generally not required if used
in a fume hood. If hood is not

available, consult EHS for
respirator fitting (e.g., N95).

End: Proceed with
Task Safely

Click to download full resolution via product page

Caption: PPE Selection Workflow for the subject compound.
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Standard Operating Procedures for Safe Handling
Adherence to a strict, step-by-step protocol is the foundation of a self-validating and trustworthy

safety system.

Receiving and Storage Protocol
Verification: Upon receipt, confirm the container is sealed and undamaged.

Labeling: Ensure the manufacturer's label is legible and includes hazard pictograms. Add a

dated "Date Received" and "Date Opened" label.

Storage: Store the container in a designated, labeled secondary containment bin in a

refrigerator at 2-8°C. Some suppliers recommend storage at room temperature under an

inert atmosphere; the refrigerated condition is the more conservative approach for preserving

stability in the absence of definitive data.[1]

Weighing Protocol (Solid Compound)
Preparation: Don all required PPE as per the workflow above. Perform the entire procedure

within a chemical fume hood.

Staging: Place a weigh boat on an analytical balance, a container of the compound, a

spatula, and the receiving vessel inside the hood.

Tare: Tare the balance with the weigh boat.

Transfer: Carefully open the compound container. Using the spatula, gently transfer the

desired amount of solid to the weigh boat. Avoid any actions that could create airborne dust.

Self-validating step: Visually inspect the work area for any fugitive dust. If observed, pause

and re-evaluate the technique.

Closure: Securely close the primary compound container immediately after transfer.

Dissolution/Use: Transfer the weighed solid into the receiving vessel.

Decontamination: Wipe the spatula clean. Dispose of the weigh boat and any contaminated

wipes in a designated solid hazardous waste container. Thoroughly wash hands after the
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procedure.

Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[4] If irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes,

holding the eyelids open.[4] Remove contact lenses if present and easy to do. This is a

medical emergency due to the risk of serious eye damage (H318). Call for immediate

medical assistance.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or

doctor immediately for treatment advice.[2]

Spill Response Protocol
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Spill Detected
(Solid Compound)

Alert personnel in the
immediate area.
Isolate the spill.

Ensure appropriate PPE
is worn before cleanup.

Gently cover the spill with
an absorbent material (e.g.,

vermiculite or sand) to
prevent aerosolization.

Carefully sweep or scoop the
absorbed material into a

labeled hazardous waste container.

Decontaminate the spill area
with a suitable solvent (e.g.,

water, if appropriate), followed
by soap and water.

Dispose of all cleanup materials
as hazardous waste.

Report the incident to the
Lab Manager / EHS.

Click to download full resolution via product page

Caption: Workflow for responding to a solid spill.
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Disposal
All waste, including empty containers, contaminated PPE, and spill cleanup materials, must be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations. Do

not dispose of this chemical down the drain.

Conclusion: A Precautionary Approach
The safe handling of 5-Amino-2-methyl-2,3-dihydropyridazin-3-one is predicated on a

conservative approach that acknowledges the significant gaps in its toxicological data. By

adhering to the engineering controls, PPE requirements, and detailed protocols outlined in this

guide, researchers can effectively minimize their risk of exposure. Always prioritize caution and

assume the compound is hazardous until proven otherwise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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